![molecular formula C25H24ClN5O3 B2641919 2-(4-chlorophenyl)-5-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 941939-25-9](/img/structure/B2641919.png)
2-(4-chlorophenyl)-5-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Molecular Interaction and Binding Studies
The compound N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide is known for its potent antagonistic activity on the CB1 cannabinoid receptor. Comprehensive studies involving conformational analyses, superimposition models, and three-dimensional quantitative structure-activity relationship (3D-QSAR) models have been conducted. These studies reveal the importance of the N1 aromatic ring moiety in the steric binding interaction with the receptor, potentially offering insights into the molecular interactions of structurally similar compounds (Shim et al., 2002).
Synthesis and Antimicrobial Activities
Novel derivatives like 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-ones and related compounds have been synthesized and evaluated for their antimicrobial activities. Such compounds have shown considerable potency against various microorganisms, indicating the potential of related chemical structures for antimicrobial applications (Bektaş et al., 2007).
Pharmacological Activities of Fused Heterocyclic Systems
Studies on various fused oxazine and related compounds, such as pyrazolopyranopyrimidinones and pyrazolopyranopyrimidines, have highlighted their chemical and pharmacological significance. These compounds have been evaluated for antioxidant and anticancer activities, showcasing the potential of structurally similar molecules in pharmacological applications (Mahmoud, El-Bordany, & Elsayed, 2017).
Dopamine Receptor Partial Agonists
The connection of a lipophilic moiety to the arylpiperazine core, especially when incorporating a pyrazolo[1,5-a]pyridine heterocyclic appendage, has led to the discovery of high-affinity dopamine receptor partial agonists. These compounds demonstrate a preference for activating G proteins over β-arrestin recruitment at dopamine D2 receptors, indicating the potential of structurally similar compounds for therapeutic use in neuropsychiatric disorders (Möller et al., 2017).
Design and Pharmacological Evaluation
Design and synthesis of compounds with structures similar to pyrazolines based thiazolidin-4-one derivatives have been performed, revealing notable properties in terms of anticancer and HIV activities. These studies underscore the versatility and potential of such chemical structures in pharmacological research (Patel et al., 2013).
Properties
IUPAC Name |
2-(4-chlorophenyl)-5-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24ClN5O3/c1-34-23-5-3-2-4-21(23)28-10-12-29(13-11-28)24(32)17-30-14-15-31-22(25(30)33)16-20(27-31)18-6-8-19(26)9-7-18/h2-9,14-16H,10-13,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKISJPLBKBZLRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)Cl)C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.